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Compound of Interest

Compound Name: GTP TRIS SALT

CAS No.: 103192-46-7

Cat. No.: B1140819

Get Quote

Before disposal, you must validate the state of the material. GTP Tris Salt is often supplied as

a 100 mM aqueous solution at pH 7.0–7.5.[2]

Table 1: Chemical Safety Profile (GTP Tris Salt)
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Property Specification Disposal Implication

CAS Number
56001-37-7 (Salt) / 77-86-1

(Tris)

Use for waste labeling and

inventory tracking.[1]

pH 7.0 – 7.5 (Buffered)

Generally safe for drain

disposal only if local EHS

permits; otherwise, treat as

organic chemical waste.[1]

Stability Hydrolyzes at room temp

Degraded GTP (GDP/GMP +

Phosphate) is non-toxic but

remains chemical waste.[1]

Reactivity
Incompatible with strong

oxidizers

Do not mix with nitric acid or

perchlorates in waste carboys.

[1]

Toxicity Non-hazardous (GHS)

Low acute toxicity; however,

Tris is an organic amine and

regulated in some jurisdictions.

[1][3]

Expert Insight: The "Tris" component is critical here. While GTP is a biological metabolite, Tris is

an organic amine. Some municipal water authorities strictly regulate the discharge of organic

amines due to their nitrogen load. Always default to chemical waste collection unless your

facility has an explicit drain disposal permit for dilute Tris buffers.[1]

Part 2: Waste Stream Triage (Decision Framework)
Effective disposal depends entirely on what the GTP has touched. Use the following logic flow

to determine the correct waste stream.
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Start: GTP Tris Salt Waste

Is it Radiolabeled?
(e.g., alpha-32P-GTP)

Contact with Biologicals?
(Cells, Bacteria, Viruses)

No

RADIOACTIVE WASTE
Segregate by Isotope
(Shielding Required)

Yes

BIOHAZARDOUS WASTE
Deactivate (Bleach/Autoclave)
then Solid/Liquid Bio Stream

Yes

CHEMICAL WASTE
Non-Hazardous Organic

(White/Clear Label)

No (Pure Chemical)

SANITARY SEWER
(ONLY if <10% Organic & Permitted)

Conditional
(Consult EHS)

Click to download full resolution via product page

Figure 1: Triage logic for determining the correct disposal pathway based on experimental

contamination.
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Part 3: Detailed Disposal Protocols
Scenario A: Pure Chemical Waste (Expired
Stocks/Powder)
Applicability: Unused aliquots, expired stock solutions, or spilled powder.[1]

The Protocol:

Segregation: Do not mix with halogenated solvents (e.g., chloroform) or strong oxidizers.

Containerization:

Liquids: Pour into a High-Density Polyethylene (HDPE) carboy labeled "Non-Hazardous

Chemical Waste."[1]

Solids: Sweep spilled powder into a sealable bag or jar. Label as "Solid Chemical Waste:

GTP Tris Salt."

Labeling: Your label must list constituents clearly:

Content: Water (95%), Tris Base (<2%), GTP (<2%).[1]

Hazard:[1][3][4][5] None (or "Irritant" if high concentration Tris).[1]

Handover: Cap tightly and request pickup from your Environmental Health & Safety (EHS)

department.

Why this matters: Although non-toxic, pouring large volumes of phosphate-rich solutions (GTP)

down the drain can contribute to eutrophication in local water systems.[1] Chemical incineration

is the environmentally responsible choice [1].
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Scenario B: Biohazardous Waste (Cell
Culture/Transfection)
Applicability: GTP used in in vitro transcription (IVT) or transfection mixes.[1]

The Protocol:

Deactivation:

Add Sodium Hypochlorite (Bleach) to a final concentration of 10% (v/v).[1]

Allow to sit for 30 minutes. This destroys biological activity (e.g., plasmids, bacteria).[1]

Disposal:

After deactivation, the solution can often be poured down the lab sink with copious water

(check local biosafety level rules).[1]

Solid Waste: Pipette tips and tubes must go into Red Biohazard Bags or sharps containers

for autoclaving/incineration [2].

Scenario C: Radioactive Waste (Trace Labeling)
Applicability: GTP spiked with

-32P or

-32P.[1]

The Protocol:

Segregation: Strictly separate from general chemical waste. Use acrylic shielding

(beta/gamma blockers).[1]

Liquid Waste: Collect in a dedicated carboy labeled with the specific isotope (e.g., P-32).[1]

Solid Waste: Place contaminated gloves, tips, and tubes in a plexiglass waste bin lined with

a radioactive waste bag.
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Decay-in-Storage: If permitted, store P-32 waste (Half-life ~14.3 days) for 10 half-lives

(approx. 5 months) until background radiation levels are reached, then dispose of as regular

trash with labels defaced [3].[1]

Part 4: Emergency Procedures (Spills)
In the event of a spill of pure GTP Tris Salt (liquid or powder):

PPE: Wear nitrile gloves, lab coat, and safety glasses.

Containment:

Powder: Cover with damp paper towels to prevent dust generation. Sweep carefully.

Liquid: Absorb with paper towels or inert absorbent (vermiculite).[1]

Cleanup: Clean the area with a mild detergent and water.

Disposal: Place all cleanup materials into a chemical waste bag.

Part 5: Regulatory Compliance & Documentation
EPA (USA): GTP Tris Salt is not listed as a P-list or U-list hazardous waste under RCRA (40

CFR 261.33).[1] However, the "mixture rule" applies if mixed with other hazardous solvents

[4].

OSHA: Ensure your Safety Data Sheet (SDS) is accessible (29 CFR 1910.1200).[1]

Local EHS: Always verify if your institution classifies Tris buffers >50mM as "High COD"

(Chemical Oxygen Demand) waste, which requires collection rather than drain disposal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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